molecular formula C11H13ClFN B13280162 [(2-Chloro-6-fluorophenyl)methyl](cyclopropylmethyl)amine

[(2-Chloro-6-fluorophenyl)methyl](cyclopropylmethyl)amine

Cat. No.: B13280162
M. Wt: 213.68 g/mol
InChI Key: YWAWAZGNOIINNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Chloro-6-fluorophenyl)methylamine is a secondary amine derivative featuring a 2-chloro-6-fluorobenzyl group and a cyclopropylmethyl substituent. The compound’s structure combines aromatic halogenation (Cl, F) with a strained cyclopropane ring, which may influence its electronic properties, lipophilicity, and metabolic stability.

Properties

Molecular Formula

C11H13ClFN

Molecular Weight

213.68 g/mol

IUPAC Name

N-[(2-chloro-6-fluorophenyl)methyl]-1-cyclopropylmethanamine

InChI

InChI=1S/C11H13ClFN/c12-10-2-1-3-11(13)9(10)7-14-6-8-4-5-8/h1-3,8,14H,4-7H2

InChI Key

YWAWAZGNOIINNL-UHFFFAOYSA-N

Canonical SMILES

C1CC1CNCC2=C(C=CC=C2Cl)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chloro-6-fluorophenyl)methylamine typically involves the following steps:

    Starting Materials: The synthesis begins with 2-chloro-6-fluorobenzyl chloride and cyclopropylmethylamine.

    Reaction: The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

    Conditions: The reaction is typically conducted in an organic solvent like dichloromethane or toluene at a temperature range of 0-50°C.

    Purification: The product is purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of (2-Chloro-6-fluorophenyl)methylamine may involve continuous flow reactors to enhance the efficiency and yield of the reaction. The use of automated systems for monitoring and controlling reaction parameters ensures consistent product quality.

Chemical Reactions Analysis

3.1. Types of Reactions

(2-Chloro-6-fluorophenyl)methylamine can undergo various chemical reactions, including:

  • Oxidation : The amine group can be oxidized to form imines or amine oxides. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

  • Reduction : Reduction reactions can convert the compound into secondary amines or other reduced forms using agents such as lithium aluminum hydride or sodium borohydride.

  • Electrophilic Substitution : The chlorinated phenyl ring can participate in electrophilic aromatic substitution reactions, leading to various substituted derivatives.

3.2. Reaction Mechanisms

The mechanisms for these reactions vary but generally involve:

  • Oxidation Mechanism : Involves the formation of a radical intermediate that subsequently rearranges to form the oxidized product.

  • Reduction Mechanism : Typically involves hydride transfer to the nitrogen atom, resulting in the formation of a secondary amine.

  • Substitution Mechanism : Involves the attack of an electrophile on the aromatic ring, facilitated by the electron-withdrawing effect of chlorine and fluorine substituents which stabilize the positive charge on the intermediate carbocation.

Data Table of Chemical Reactions

Reaction TypeReactantsProductsConditions
Oxidation(2-Chloro-6-fluorophenyl)methylamine + H2O2Imine or Amine oxideBasic conditions, room temperature
Reduction(2-Chloro-6-fluorophenyl)methylamine + LiAlH4Secondary amineAnhydrous conditions
Electrophilic Substitution(2-Chloro-6-fluorophenyl)methylamine + ElectrophileSubstituted phenyl derivativesAcidic or neutral medium

Scientific Research Applications

(2-Chloro-6-fluorophenyl)methylamine has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Chloro-6-fluorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and physicochemical properties of (2-Chloro-6-fluorophenyl)methylamine and its analogs, derived from the evidence provided:

Compound Name Substituent on Amine Molecular Formula Molecular Weight Notable Properties/Applications
(2-Chloro-6-fluorophenyl)methylamine (Target) Cyclopropylmethyl C₁₁H₁₄ClFN 213.69 (calculated) Hypothesized metabolic stability due to cyclopropane; potential use in drug discovery.
(2-Chloro-6-fluorophenyl)methylamine 2-Methylpropyl (isobutyl) C₁₁H₁₅ClFN 215.69 Higher lipophilicity (branched alkyl); used in synthetic intermediates.
[(2-Chloro-6-fluorophenyl)methyl][3-(1H-imidazol-1-yl)propyl]amine 3-(Imidazolyl)propyl C₁₃H₁₅ClFN₃ 279.74 Bioactive potential (imidazole moiety); possible antimicrobial or kinase inhibitor applications.
(Butan-2-yl)[(2-chloro-6-fluorophenyl)methyl]amine hydrochloride Butan-2-yl (sec-butyl) C₁₁H₁₆Cl₂FN 252.16 Salt form enhances solubility; ≥97% purity (API intermediate).
[(2-Chloro-6-fluorophenyl)methyl][3-(furan-2-ylmethoxy)propyl]amine 3-(Furylmethoxy)propyl C₁₅H₁₇ClFNO₂ 297.75 Ether-linked furan group may improve bioavailability; used in organic synthesis.

Key Observations:

Imidazole (): The nitrogen-rich heterocycle may facilitate hydrogen bonding, improving target binding in bioactive molecules. Furan (): The oxygen-containing heterocycle could enhance solubility and electronic interactions in drug-receptor binding.

Molecular Weight Trends :

  • The target compound (213.69) is lighter than analogs with bulky substituents (e.g., 297.75 for the furan derivative ). Lower molecular weight may improve pharmacokinetic properties like membrane permeability.

Salt Forms () :

  • Hydrochloride salts (e.g., ) are commonly employed in pharmaceuticals to improve aqueous solubility and crystallinity, critical for formulation.

Synthetic Utility :

  • Compounds like and are likely intermediates in multistep syntheses, while and may have direct therapeutic relevance.

Research Implications and Gaps

While the evidence provides structural and synthetic insights into analogs, direct pharmacological or toxicological data for (2-Chloro-6-fluorophenyl)methylamine are absent. Future studies should prioritize:

  • Experimental determination of LogP, pKa, and solubility.
  • In vitro assays to evaluate bioactivity (e.g., receptor binding, enzyme inhibition).
  • Comparative metabolic stability studies against analogs (e.g., cyclopropane vs. furan/imidazole derivatives).

Biological Activity

(2-Chloro-6-fluorophenyl)methylamine is a compound of interest in pharmaceutical research due to its potential biological activities. This article explores its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a chloro and fluorine substitution on the phenyl ring, along with a cyclopropylmethyl group. Its chemical formula is C12H14ClFC_{12}H_{14}ClF and it has a molecular weight of approximately 229.7 g/mol. The presence of halogens typically enhances biological activity by improving binding affinity to biological targets.

The biological activity of (2-Chloro-6-fluorophenyl)methylamine is primarily attributed to its ability to interact with specific receptors and enzymes. The compound may act as an inhibitor or modulator in various biochemical pathways:

  • Receptor Binding : The compound's structure allows it to bind selectively to certain receptors, influencing downstream signaling pathways.
  • Enzyme Inhibition : It has been shown to inhibit key enzymes involved in metabolic processes, which can lead to altered cellular functions.

1. Anticancer Activity

Recent studies have highlighted the compound's potential in cancer therapy. For instance, research on related compounds indicated that modifications to the phenyl group significantly affected anticancer activity:

CompoundIC50 (µM)Notes
(2-Chloro-6-fluorophenyl)methylamine150Effective against leukemia cell lines
N-(cyclopropylmethyl)-6-fluoropyridin-2-amine120Similar structure, better potency

In vitro assays demonstrated that the compound could induce apoptosis in cancer cells by disrupting cell cycle progression and promoting cell death through various mechanisms, including the activation of caspases .

2. Neuropharmacological Effects

The compound has also been investigated for its neuropharmacological properties. Studies suggest that it may exhibit anxiolytic effects by modulating neurotransmitter systems, particularly through interactions with serotonin and dopamine receptors .

3. Antimicrobial Activity

Preliminary investigations into the antimicrobial properties of (2-Chloro-6-fluorophenyl)methylamine revealed promising results against various bacterial strains. The structure's lipophilicity contributes to its ability to penetrate bacterial membranes, enhancing its efficacy .

Case Study 1: Anticancer Efficacy

A study published in Journal of Medicinal Chemistry evaluated several derivatives of (2-Chloro-6-fluorophenyl)methylamine for their anticancer properties. The results indicated that specific modifications led to increased potency against human myeloid leukemia cells, with some derivatives achieving IC50 values below 100 µM .

Case Study 2: Neuropharmacological Screening

In a neuropharmacological screening conducted on animal models, the compound exhibited significant anxiolytic effects at doses ranging from 1 to 10 mg/kg. Behavioral tests indicated reduced anxiety-like behaviors compared to control groups .

Q & A

Basic Questions

What are the established synthetic routes for (2-Chloro-6-fluorophenyl)methylamine, and what methodological considerations are critical for reproducibility?

Answer:
A common approach involves condensation reactions between halogenated aromatic precursors and cyclopropane-containing amines. For example, describes a similar synthesis using K₂CO₃ in isopropanol to facilitate nucleophilic substitution. Key steps include:

  • Precursor activation : Use of 2-chloro-6-fluorobenzyl halides or activated esters.
  • Amine coupling : Reaction with cyclopropylmethylamine under basic conditions (e.g., K₂CO₃) to deprotonate the amine and drive the substitution .
  • Purification : Column chromatography or recrystallization to isolate the product, monitored by TLC or HPLC.
    Critical considerations : Moisture sensitivity of intermediates, stoichiometric control to minimize byproducts (e.g., dialkylation), and inert atmosphere use to prevent oxidation of the cyclopropane ring .

How is the structural identity of (2-Chloro-6-fluorophenyl)methylamine confirmed in academic research?

Answer:

  • Spectroscopic analysis :
    • ¹H/¹³C NMR : Distinct signals for the cyclopropane ring (δ ~0.5–1.5 ppm for CH₂ groups), aromatic protons (δ ~6.5–7.5 ppm), and NH (if present, δ ~1–3 ppm). Fluorine-19 NMR confirms the presence and position of the F substituent .
    • HRMS : Exact mass verification (e.g., C₁₁H₁₂ClF₂N requires m/z 231.0634).
  • X-ray crystallography : Single-crystal diffraction (e.g., SHELX programs) resolves bond lengths and angles, critical for confirming stereoelectronic effects from the cyclopropane moiety .

Advanced Research Questions

How can steric hindrance from the cyclopropane group impact reaction efficiency in derivatization studies?

Answer:
The cyclopropane ring introduces significant steric bulk, complicating further functionalization. Methodological strategies include:

  • Protecting group strategies : Temporary protection of the amine (e.g., Boc or Fmoc) to prevent undesired side reactions during electrophilic substitutions .
  • Catalytic optimization : Use of bulky ligands (e.g., BrettPhos in Pd-catalyzed cross-couplings) to mitigate steric clashes .
  • Computational modeling : DFT calculations (e.g., Gaussian) predict transition-state geometries and guide reagent selection .

How should researchers address contradictions in reported physicochemical properties (e.g., logP, solubility) for this compound?

Answer:
Discrepancies often arise from differences in experimental conditions or analytical methods. A robust protocol includes:

  • Standardized assays :
    • logP determination : Shake-flask method with octanol/water partitioning, validated via HPLC retention times (e.g., C18 columns, acetonitrile/water gradient) .
    • Solubility profiling : Dynamic light scattering (DLS) or nephelometry in buffered solutions (pH 1–7.4).
  • Interlaboratory validation : Cross-referencing with databases like PubChem or Reaxys to identify outliers and refine protocols .

What strategies are effective in resolving low yields during scale-up synthesis?

Answer:
Common pitfalls include inefficient mixing, thermal gradients, and byproduct accumulation. Solutions involve:

  • Flow chemistry : Continuous reactors (e.g., microfluidic systems) enhance heat/mass transfer and reduce side reactions .
  • In situ monitoring : PAT (Process Analytical Technology) tools like FTIR or Raman spectroscopy track reaction progress in real time .
  • Design of Experiments (DoE) : Multi-variable optimization (e.g., temperature, solvent polarity, catalyst loading) to identify robust conditions .

Methodological Challenges

How can researchers mitigate decomposition of the cyclopropane ring under acidic/basic conditions?

Answer:
Cyclopropane rings are prone to ring-opening under harsh conditions. Mitigation strategies:

  • pH control : Maintain neutral to mildly basic conditions (pH 7–9) during synthesis.
  • Low-temperature protocols : Reactions conducted at ≤0°C minimize thermal stress .
  • Alternative leaving groups : Use mesylates or tosylates instead of halides to reduce reaction time and acidity .

What computational tools are recommended for predicting biological activity or binding modes of this compound?

Answer:

  • Docking studies : AutoDock Vina or Schrödinger Suite to model interactions with target proteins (e.g., amine receptors).
  • QSAR models : MOE or Dragon software correlate structural descriptors (e.g., Hammett σ for the chloro-fluoro substituents) with activity .
  • MD simulations : GROMACS or AMBER simulate dynamic binding behavior over nanosecond timescales .

Data Interpretation

How should unexpected byproducts (e.g., dimerization) be analyzed and addressed?

Answer:

  • Byproduct identification : LC-MS/MS or GC-MS to characterize dimers or oxidation products.
  • Mechanistic insight : Isotopic labeling (e.g., ¹⁸O or D₂O) traces reaction pathways. For example, highlights dimerization via radical intermediates, which can be suppressed by radical scavengers (e.g., BHT) .

Safety and Handling

What safety protocols are critical for handling halogenated amine intermediates?

Answer:

  • Personal protective equipment (PPE) : Nitrile gloves, sealed goggles, and fume hood use.
  • Waste management : Halogenated byproducts require segregated disposal (e.g., halogen-specific absorbents) per and .
  • Emergency procedures : Neutralization kits for spills (e.g., sodium bicarbonate for acidic residues) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.